Cas no 1805797-38-9 (4-(3-Chloropropyl)-3-hydroxybenzyl chloride)
4-(3-Chloropropyl)-3-hydroxybenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Chloropropyl)-3-hydroxybenzyl chloride
-
- Inchi: 1S/C10H12Cl2O/c11-5-1-2-9-4-3-8(7-12)6-10(9)13/h3-4,6,13H,1-2,5,7H2
- InChI Key: NHVVFFGDDFONRA-UHFFFAOYSA-N
- SMILES: ClCCCC1C=CC(CCl)=CC=1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2
4-(3-Chloropropyl)-3-hydroxybenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010850-250mg |
4-(3-Chloropropyl)-3-hydroxybenzyl chloride |
1805797-38-9 | 97% | 250mg |
494.40 USD | 2021-06-25 | |
| Alichem | A013010850-500mg |
4-(3-Chloropropyl)-3-hydroxybenzyl chloride |
1805797-38-9 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013010850-1g |
4-(3-Chloropropyl)-3-hydroxybenzyl chloride |
1805797-38-9 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
4-(3-Chloropropyl)-3-hydroxybenzyl chloride Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(3-Chloropropyl)-3-hydroxybenzyl chloride
Comprehensive Overview of 4-(3-Chloropropyl)-3-hydroxybenzyl chloride (CAS No. 1805797-38-9): Properties, Applications, and Industry Insights
4-(3-Chloropropyl)-3-hydroxybenzyl chloride (CAS No. 1805797-38-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated derivative of hydroxybenzyl chloride exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C10H12Cl2O, combines a hydroxybenzyl moiety with a 3-chloropropyl side chain, offering dual functionalization points for further chemical modifications.
Recent studies highlight the growing demand for chlorinated aromatic intermediates like 4-(3-Chloropropyl)-3-hydroxybenzyl chloride in drug discovery programs. Its ability to serve as a building block for heterocyclic compounds aligns with current trends in small molecule therapeutics development. Researchers particularly value its balanced lipophilicity and reactivity profile, which facilitates the synthesis of bioactive molecules targeting various disease pathways.
The compound's physicochemical properties have been extensively characterized. With a molecular weight of 219.11 g/mol, it typically appears as a light yellow to amber liquid at room temperature. Its solubility profile shows preferential dissolution in polar organic solvents such as dichloromethane, acetone, and dimethylformamide, while being sparingly soluble in water. These characteristics make it particularly suitable for nucleophilic substitution reactions and cross-coupling reactions that are fundamental in modern organic synthesis.
In the context of green chemistry advancements, 4-(3-Chloropropyl)-3-hydroxybenzyl chloride has been investigated for its potential in atom-efficient transformations. The presence of both hydroxyl and chloromethyl groups allows for selective functionalization, reducing waste generation in multi-step syntheses. This aligns with the pharmaceutical industry's increasing focus on sustainable manufacturing practices and process intensification strategies.
Analytical characterization of CAS 1805797-38-9 typically involves advanced techniques such as HPLC purity analysis, GC-MS for volatile impurities, and NMR spectroscopy for structural confirmation. The compound's stability under various conditions has been documented, with recommendations for storage in amber glass containers under inert atmosphere to maintain optimal quality. These quality control aspects are crucial for researchers requiring high-purity intermediates for sensitive applications.
The synthetic utility of 4-(3-Chloropropyl)-3-hydroxybenzyl chloride extends to material science applications, where it serves as a precursor for functional polymers and surface modifiers. Its bifunctional nature enables incorporation into polymer backbones or as a grafting agent for surface functionalization. Recent patent literature describes its use in developing specialty coatings with enhanced adhesion properties and tailored surface characteristics for technical applications.
From a regulatory perspective, proper handling of chlorinated compounds like 1805797-38-9 requires standard laboratory safety protocols. While not classified as extremely hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Material Safety Data Sheets (MSDS) provide detailed guidance on safe storage conditions and emergency procedures, reflecting the compound's moderate reactivity profile.
Market analysis indicates steady growth in demand for fine chemical intermediates of this type, driven by expanding pharmaceutical R&D activities and agrochemical innovation. The compound's supply chain typically involves specialized chemical manufacturers with capabilities in custom synthesis and scale-up processes. Current research trends suggest potential applications in developing targeted drug delivery systems and bioconjugates, leveraging its reactive sites for covalent attachment strategies.
Comparative studies with similar benzyl chloride derivatives demonstrate that 4-(3-Chloropropyl)-3-hydroxybenzyl chloride offers distinct advantages in certain regioselective reactions. The presence of the hydroxyl group at the meta position influences electronic effects that can direct subsequent transformations with improved selectivity. This makes it particularly valuable for constructing complex molecular architectures where positional control of functional groups is critical.
Future research directions for CAS 1805797-38-9 may explore its potential in catalyzed transformations and flow chemistry applications. The compound's compatibility with various transition metal catalysts suggests opportunities for developing more efficient synthetic routes. Additionally, its application in high-throughput screening libraries as a versatile building block could further expand its utility in drug discovery pipelines.
1805797-38-9 (4-(3-Chloropropyl)-3-hydroxybenzyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)